Cas no 2248283-77-2 (2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid)

• Product Name: 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid
• CAS No: 2248283-77-2
• MF: C₁₁H₁₅F₃N₂O₃
• MW: 280.243613481522
• CID: 6129511
• PubChem ID: 137941194
• Update Time: 2025-11-06

2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248283-77-2
• 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid
• EN300-6512102

• Inchi： 1S/C11H15F3N2O3/c12-11(13,14)7-3-1-6(2-4-7)10(8(17)18)5-15-9(19)16-10/h6-7H,1-5H2,(H,17,18)(H2,15,16,19)
• InChI Key： WOUNLBAZARMSQE-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1)C1(C(=O)O)CNC(N1)=O)(F)F

Computed Properties

• Exact Mass: 280.10347683g/mol
• Monoisotopic Mass: 280.10347683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid

Introduction to 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid (CAS No. 2248283-77-2)

2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid, identified by the CAS number 2248283-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazolidine class, a heterocyclic structure known for its versatile applications in drug development. The presence of a trifluoromethyl group in its molecular framework and its unique cyclohexyl substitution pattern contribute to its distinct chemical properties, making it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular structure of 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid features a five-membered imidazolidine ring, which is characterized by the presence of two nitrogen atoms. The ring is further functionalized with a carbonyl group at the 2-position and a carboxylic acid moiety at the 4-position. The trifluoromethyl substituent attached to the cyclohexyl ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the cyclohexyl group provides steric hindrance, influencing the compound's interactions with biological targets.

In recent years, there has been growing interest in imidazolidine derivatives due to their potential applications in various therapeutic areas. The structural motif of 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid has been explored for its pharmacological properties, particularly in the development of novel antimicrobial and anti-inflammatory agents. Studies have demonstrated that imidazolidine derivatives can exhibit significant binding affinity to certain enzymes and receptors, making them valuable scaffolds for drug discovery.

One of the most compelling aspects of this compound is its ability to serve as a precursor in the synthesis of more complex pharmacophores. The carboxylic acid group at the 4-position allows for further functionalization via esterification or amidation reactions, enabling the creation of novel derivatives with tailored biological activities. Similarly, the trifluoromethyl group can be modified through various chemical transformations, such as halogenation or reduction, to explore new chemical space and optimize pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the virtual screening of 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid against large databases of biological targets. These studies have revealed potential interactions with enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and neurodegeneration. The compound's unique structural features make it an attractive candidate for further experimental validation through high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The synthesis of 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step reactions starting from commercially available precursors such as cyclohexanone and imidazole derivatives. Recent innovations in catalytic processes have enabled more efficient synthetic routes, reducing reaction times and improving yields. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the trifluoromethyl group with high selectivity and minimal byproducts.

The pharmaceutical industry has shown particular interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs), which are often difficult to modulate with traditional drugs. The rigid structure of 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid provides a suitable platform for designing PPI modulators. By leveraging computational modeling techniques, researchers can predict how this compound interacts with specific protein targets, guiding the optimization process toward higher efficacy and selectivity.

In addition to its pharmaceutical applications, 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid has potential uses in materials science and agrochemicals. Its ability to undergo diverse chemical modifications makes it a versatile building block for synthesizing polymers with specialized properties or for developing novel pesticides with improved environmental profiles.

The safety profile of this compound is another critical consideration in its development and application. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further toxicological assessments are necessary to fully understand its safety margins. Collaborative efforts between chemists, biologists, and pharmacologists are essential to ensure that this compound can be developed into safe and effective therapeutic agents.

The future direction of research on 2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid will likely focus on expanding its chemical diversity through innovative synthetic strategies and exploring its potential in preclinical studies. Advances in artificial intelligence (AI) and machine learning (ML) are expected to accelerate these efforts by providing predictive models for drug-like properties and optimizing molecular structures for desired biological outcomes.

In conclusion,2-Oxo-4-[4-(trifluoromethyl)cyclohexyl]imidazolidine-4-carboxylic acid (CAS No. 2248283-77-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new possibilities for this molecule, it is poised to make significant contributions to both academic science and industrial innovation.